Cas no 403619-69-2 (methyl 5-acetyl-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-acetyl-2-methylfuran-3-carboxylate
• CAS No: 403619-69-2
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 2126821
• PubChem ID: 10866962
• Update Time: 2025-04-21

methyl 5-acetyl-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-acetyl-2-methylfuran-3-carboxylate
• SCHEMBL12494900
• 5-acetyl-2-methyl-furan-3-carboxylic acid methyl ester
• ZXGBIKDFARSQKO-UHFFFAOYSA-N
• EN300-1852151
• 403619-69-2
• DB-343405

• Inchi： 1S/C9H10O4/c1-5(10)8-4-7(6(2)13-8)9(11)12-3/h4H,1-3H3
• InChI Key： ZXGBIKDFARSQKO-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC(C(=O)OC)=C1C

Computed Properties

• Exact Mass: 182.05790880Da
• Monoisotopic Mass: 182.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters